Cas no 35333-20-1 (7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID)

• Product Name: 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID
• CAS No: 35333-20-1
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 880224
• Update Time: 2026-04-29

7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID
• AG-F-22192
• CTK4H4296
• KB-199757
• SureCN9356180
• ω-(p-Chlorbenzoyl)hexansaeure

• Inchi： InChI=1S/C13H15ClO3/c14-11-8-6-10(7-9-11)12(15)4-2-1-3-5-13(16)17/h6-9H,1-5H2,(H,16,17)
• InChI Key： VTMPXLZTKLJLID-UHFFFAOYSA-N
• SMILES： C(CCC(=O)C1=CC=C(C=C1)Cl)CCC(=O)O

Computed Properties

• Exact Mass: 254.07100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Experimental Properties

• Density: 1.212
• Boiling Point: 438.8°C at 760 mmHg
• Flash Point: 219.2°C
• Refractive Index: 1.539
• PSA: 54.37000
• LogP: 3.55780

Additional information on 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID

Introduction to 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID (CAS No. 35333-20-1)

7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 35333-20-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorophenyl group and a heptanoic acid moiety with an oxo group at the seventh carbon, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of the 4-chlorophenyl substituent introduces electronic and steric influences that can modulate the reactivity and biological activity of the compound, making it a valuable scaffold for drug discovery efforts.

The structural framework of 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID consists of a seven-carbon chain terminated by a carboxylic acid group, with an oxo group positioned at the seventh carbon, enhancing its acidity and potential for further functionalization. The 4-chlorophenyl ring contributes to the molecule's overall lipophilicity and can serve as a site for hydrogen bonding or π-stacking interactions with biological targets. Such structural attributes make this compound a promising candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in derivatives of 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID due to their potential pharmacological properties. For instance, studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on certain enzymes or receptors involved in metabolic pathways. The 4-chlorophenyl group, in particular, has been shown to enhance binding affinity in several drug candidates by influencing electronic distributions and steric hindrance around the target site.

One of the most compelling aspects of 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID is its versatility as a synthetic intermediate. The carboxylic acid functionality allows for further derivatization via esterification, amidation, or condensation reactions, enabling the creation of a diverse array of analogs. These derivatives can then be screened for biological activity across various assays, including enzyme inhibition studies, receptor binding assays, and cell-based assays. The oxo group at the seventh carbon also provides a handle for chemical manipulation, allowing researchers to explore modifications that might enhance solubility or metabolic stability.

The pharmaceutical industry has long recognized the importance of structurally diverse compounds in drug development. 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID fits well within this paradigm, offering a balance between lipophilicity and polarity that is often favorable for oral bioavailability. Moreover, the presence of the 4-chlorophenyl group suggests potential interactions with biological targets that may be mediated through halogen bonding—a non-covalent interaction that has become increasingly relevant in drug design.

Recent advancements in computational chemistry have further enhanced the utility of 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID as a starting point for drug discovery. Molecular modeling techniques can predict how this compound might interact with specific proteins or enzymes, providing insights into its potential biological effects before experimental testing is conducted. Such predictions can significantly reduce the time and cost associated with developing new drugs by focusing efforts on the most promising candidates.

Additionally, green chemistry principles have influenced modern synthetic approaches to compounds like 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID. Researchers are increasingly seeking to develop synthetic routes that minimize waste and hazardous byproducts while maintaining high yields and purity. This aligns with broader efforts to make pharmaceutical manufacturing more sustainable and environmentally friendly. Techniques such as catalytic hydrogenation or enzymatic reactions are being explored to improve the efficiency of producing this compound and its derivatives.

The biological activity of 7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID has been explored in several preclinical studies. While not yet approved for any specific therapeutic indication, preliminary data suggest that it may possess properties relevant to treating conditions such as inflammation or pain management. The ability of its structural components to modulate biological pathways makes it an attractive candidate for further investigation into its potential therapeutic applications.

In conclusion,7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID (CAS No. 35333-20-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—particularly the combination of a heptanoic acid backbone with an oxo group and a 4-chlorophenyl substituent—make it a versatile scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this molecule and its derivatives,7-(4-CHLOROPHENYL)-7-OXOHEPTANOIC ACID is poised to play an important role in future drug discovery efforts.